![molecular formula C7H5NS B143518 Thieno[3,2-c]pyridine CAS No. 272-14-0](/img/structure/B143518.png)
Thieno[3,2-c]pyridine
Cat. No. B143518
CAS RN:
272-14-0
M. Wt: 135.19 g/mol
InChI Key: MKYRMMMSZSVIGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Thieno[3,2-c]pyridine is a heterocyclic compound with the molecular formula C7H5NS . It is also known by other names such as 5-Azathianaphthene .
Synthesis Analysis
Thieno[3,2-c]pyridine derivatives have been synthesized for various purposes. For instance, morpholine-based thieno[2,3-d]pyrimidine derivatives were designed and synthesized as anti-PI3K agents . Another study designed and synthesized a building block of thieno[3,2-c]pyridine-4,6-dione-derived isoindigo (TPyI), which has a planar structure with strong S···O noncovalent interactions .Molecular Structure Analysis
The molecular weight of Thieno[3,2-c]pyridine is 135.19 g/mol . Its IUPAC name is thieno[3,2-c]pyridine and its InChI is InChI=1S/C7H5NS/c1-3-8-5-6-2-4-9-7(1)6/h1-5H . The compound has a planar structure with strong S···O noncovalent interactions .Chemical Reactions Analysis
Thieno[3,2-c]pyridine derivatives have been used in various chemical reactions. For example, they have been used in the development of kinase inhibitors . They have also been used in the synthesis of potent inhibitors of hepatic glucose production .Physical And Chemical Properties Analysis
Thieno[3,2-c]pyridine has a molecular weight of 135.19 g/mol, an XLogP3-AA of 1.9, and a topological polar surface area of 41.1 Ų . It has no hydrogen bond donors, two hydrogen bond acceptors, and no rotatable bonds .Scientific Research Applications
Kinase Inhibitors
- Results : A hit compound bearing the thieno[2,3-c]pyridine moiety was identified. Following a structure-driven optimization process, a collection of potent and highly ligand efficient inhibitors were prepared and characterized .
Antithrombotics
ATP-Mimetic Kinase Inhibitors
- Methods of Application : The thieno[2,3-c]pyridine scaffold was used to prepare a diverse collection of simple thieno[2,3-c]pyridine derivatives that could serve as starting points for future drug discovery programs .
- Results : A hit compound bearing the thieno[2,3-c]pyridine moiety was identified. Following a structure-driven optimization process, a collection of potent and highly ligand efficient inhibitors were prepared and characterized .
Therapeutic Application as Blood-Platelet Aggregation Inhibiting Agents and Antithrombotics
- Summary of Application : Thieno[3,2-c]pyridine derivatives have been used as blood-platelet aggregation inhibiting agents and antithrombotics .
- Methods of Application : The specific methods of application are not specified in the source .
- Results : The results of the application are not specified in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
thieno[3,2-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NS/c1-3-8-5-6-2-4-9-7(1)6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKYRMMMSZSVIGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1SC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20181663 |
Source
|
| Record name | 5-Azathianaphthene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20181663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[3,2-c]pyridine | |
CAS RN |
272-14-0 |
Source
|
| Record name | Thieno[3,2-c]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=272-14-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Azathianaphthene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000272140 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Azathianaphthene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20181663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Thieno[3,2-c]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.441 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-AZATHIANAPHTHENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7F0Y9D444I | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
A solution of 24 g of the nitroso derivative obtained in Example 2 in 200 cc 6 N hydrochlorid acid is heated at 60° C. for 2 hours. Gas is evolved, and russet fumes are formed. After cooling, the brown reaction medium is made basic with aqueous sodium hydroxide and is then extracted with methylene chloride. The organic extracts are washed with water, dried over sodium sulfate, decolorized with carbon black, filtered through talc and evaporated to dryness. Vacuum distillation of the residue gives 6.5 g (overall yield, from the starting material of the formula (IV): 43%) thieno[3,2-c]pyridine which crystallizes on cooling. M.p. <50° C.
Name
nitroso
Quantity
24 g
Type
reactant
Reaction Step One
Synthesis routes and methods II
Procedure details
11.4 g of the derivative of the formula (IV) of Example 2 is added portionwise to 55 cc trifluoroacetic acid stirred at room temperature. The temperature rises from 19° C. to 24° C., and russet fumes are evolved. The material is allowed to cool to room temperature; the reaction mixture is then poured over ice, made basic by addition of concentrated aqueous ammonia and extracted with diisopropyl ether. The organic extracts are washed with water, dried over sodium sulfate and evaporated to dryness. Distillation in vacuo of the residue gives 3.8 g (Yield: 56%) thieno[3,2-c]pyridine.
Name
( IV )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
56%
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Thieno[3,2-c]pyridine
Reactant of Route 2
Thieno[3,2-c]pyridine
Reactant of Route 3
Thieno[3,2-c]pyridine
Reactant of Route 4
Thieno[3,2-c]pyridine
Reactant of Route 5
Thieno[3,2-c]pyridine
Reactant of Route 6
Thieno[3,2-c]pyridine
Citations
For This Compound
578
Citations
Two new arylpiperazine derivatives, the 4-(l-piperazinyl) thieno-and-furo [3, 2-c] pyridine ring systems, have been synthesized and appended via tetramethylene chains to various imide …
Number of citations: 100
pubs.acs.org
The above method has the advantages of the easy accessibility of thiophene~;< arboxaldehydes, the good yields in the iminophosphorane preparation as well as in the eyclization step, …
Number of citations: 43
www.thieme-connect.com
A series of recent disclosures in the literature reveal that potent affinity for the benzodiazepine receptor can be achieved in a variety of triheterocyclic molecules that do not contain the …
Number of citations: 17
pubs.acs.org
New substituted thieno[3,2-c]pyridine derivatives 5 were synthesized by the reaction of 3-bromo-4-chlorothieno[3,2-c]pyridine 1 with cyclic amine 2, which further on Suzuki reaction with …
Number of citations: 6
link.springer.com
A new orange iridium phosphor of (EtPy) 2 Ir(acac) with thieno[3,2-c]pyridine derivative as cyclometalating ligand was designed and synthesized. The combination of thieno[3,2-c]…
Number of citations: 31
www.sciencedirect.com
A building block of thieno[3,2-c]pyridine-4,6-dione-derived isoindigo (TPyI) was designed and synthesized. TPyI has a planar structure with strong S···O noncovalent interactions …
Number of citations: 0
pubs.acs.org
A new series of PHD (HIF prolyl 4-hydroxylase) inhibitors was designed based on the X-ray co-crystal structure of FG-2216. Using a lead generation process, a series of [(4-Hydroxyl-…
Number of citations: 17
www.sciencedirect.com
1,6-Disubstituted 3,4-dihydro[1]benzothieno[2,3-c]pyridine derivatives (I) have been prepared by Bischler–Napieralski cyclisation of the N-acetyl or N-benzoyl derivative of the …
Number of citations: 6
pubs.rsc.org
In a previous paper, 1 we reported a synthesis of 9-aza-6-thiaellipticine in connection with studies of the antitumor 6H-pyrido [4, 3-6] carbazole ellipticine isostere. As a starting material …
Number of citations: 47
pubs.acs.org
A series of novel α-aminophosphonate derivatives containing thieno [3, 2-c] pyridine (6a~ 6p), which have never been reported in literature, were synthesized from thieno [3, 2-c] …
Number of citations: 6
sioc-journal.cn
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